1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-(4-methoxybenzyl)urea

• IUPAC Name: 1-[[2-(furan-2-yl)pyridin-4-yl]methyl]-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C19H19N3O3/c1-24-16-6-4-14(5-7-16)12-21-19(23)22-13-15-8-9-20-17(11-15)18-3-2-10-25-18/h2-11H,12-13H2,1H3,(H2,21,22,23)
• InChI Key: DLRUKWMJLZMIKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2=CC(=NC=C2)C3=CC=CO3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

1-((2-(Furan-2-yl)pyridin-4-yl)methyl)-3-(4-methoxybenzyl)urea is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated extensively.

Scientific Research Applications

Synthesis and Reactivity

Research on similar compounds emphasizes novel synthesis methods and the reactivity of furan and pyridine derivatives. For instance, Abdelrazek et al. (2010) explored the synthesis of novel pyridine and naphthyridine derivatives starting from furan- or thiophen-ethylidene)malononitriles, which underwent various reactions to afford pyrazolo[3,4-H][1,6]naphthyridine and pyrimido[4,5-H][1,6]naphthyridine derivatives (Abdelrazek et al., 2010). Similarly, Koza et al. (2010) reported the regioselective synthesis of 5,6-dihydro-4H-furo[2,3-c]pyrrol-4-ones, emphasizing the versatility of furan derivatives in accessing novel heterocyclic frameworks (Koza et al., 2010).

Potential Pharmacological Applications

The incorporation of urea derivatives into heterocyclic compounds has been of interest due to their potential pharmacological activities. Liang et al. (2020) synthesized a deuterium-labeled urea derivative with potent activities against cancer cells, showcasing the application of these compounds in drug development and pharmacokinetics studies (Liang et al., 2020).